Cas no 2172439-96-0 (4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid)

• Product Name: 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid
• CAS No: 2172439-96-0
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6080046
• PubChem ID: 165808088
• Update Time: 2025-06-19

4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid
• 4-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanamido]butanoic acid
• 2172439-96-0
• EN300-1569278

• Inchi： 1S/C27H34N2O6/c1-4-27(18-34-3,25(32)29(5-2)16-10-15-24(30)31)28-26(33)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,23H,4-5,10,15-18H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： AONDXQPKPKTVBV-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)(C(N(CC)CCCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid

Introduction to 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic Acid (CAS No. 2172439-96-0)

4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid, identified by its CAS number 2172439-96-0, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, represents a fusion of advanced organic chemistry and biomedical applications. Its molecular framework incorporates several functional groups that make it a promising candidate for various therapeutic and research purposes.

The compound's structure is notable for its incorporation of a fluoren-9-yl moiety, which is a fused aromatic system known for its stability and electronic properties. This feature not only contributes to the molecule's overall stability but also enhances its potential utility in drug design and material science. The presence of a methoxycarbonyl group further underscores the compound's versatility, as this group is frequently employed in the synthesis of biologically active molecules.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced pharmacological properties. The 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid stands out in this context due to its unique structural attributes. Specifically, the combination of the fluorenyl moiety and the methoxycarbonyl group creates a scaffold that is conducive to interactions with biological targets, making it an attractive candidate for further investigation.

The compound's potential applications extend beyond mere structural novelty. Research has indicated that molecules with similar structural motifs may exhibit significant biological activity. For instance, studies have shown that fluorene derivatives can interact with various enzymes and receptors, leading to potential therapeutic effects. The methoxycarbonyl group, on the other hand, is known to enhance solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential in the realm of medicinal chemistry. The presence of multiple functional groups provides chemists with ample opportunities to modify and optimize its properties. This flexibility is particularly valuable in the context of drug discovery, where small changes in molecular structure can lead to significant improvements in efficacy and safety.

The synthesis of such complex molecules often involves multi-step processes that require precise control over reaction conditions. The preparation of 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid exemplifies the sophistication of modern organic synthesis techniques. Researchers must navigate a series of reactions, including condensation, protection-deprotection strategies, and purification steps, to achieve the desired product.

In terms of biological activity, preliminary studies suggest that this compound may have promising effects on various biological pathways. While comprehensive clinical trials are still needed to validate these findings, early results are encouraging. The ability of the fluorenyl moiety to interact with biological targets suggests potential applications in areas such as oncology, neurology, and immunology.

The methoxymethyl group adds another layer of complexity to the compound's pharmacological profile. This group is known to enhance metabolic stability, which is crucial for ensuring that a drug remains active within the body long enough to exert its intended effect. Additionally, it can improve oral bioavailability, making it more suitable for therapeutic use.

The development of new pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid represents a prime example of how these disciplines intersect to create innovative solutions for complex medical challenges. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic avenues.

In conclusion, 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid (CAS No. 2172439-96-0) is a remarkable compound with significant potential in both academic research and pharmaceutical development. Its intricate structure and diverse functional groups position it as a key player in the ongoing quest to develop novel therapeutics that address unmet medical needs.